5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(3-chloro-4-methylphenyl)pyridin-3-ol
• InChI: InChI=1S/C12H10ClNO/c1-8-2-3-9(5-12(8)13)10-4-11(15)7-14-6-10/h2-7,15H,1H3
• InChI Key: RMKLDUOWEIITHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CN=C2)O)Cl
• Molecular Formula: C12H10ClNO
• DSSTOX Substance ID: DTXSID00682845
• Molecular Weight: 219.66 g/mol
• CAS RN: 1261994-01-7

Description

5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine (5-CMPH-3-HP) is an organic compound that is widely used in scientific research. It is a derivative of pyridine, an aromatic heterocyclic compound, and is composed of a five-membered ring containing three nitrogen atoms and two carbon atoms. 5-CMPH-3-HP is a colorless solid with a molecular weight of 181.58 g/mol, a melting point of 118-121°C, and a boiling point of 263°C. Its chemical structure is C7H7ClNO.

Scientific Research Applications

5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has a wide range of applications in scientific research. It is used as a starting material for the synthesis of various compounds, such as pyridines, amides, and oxazepines. It is also used in the synthesis of various drugs, such as anti-cancer drugs, anticonvulsants, and anti-inflammatory drugs. Additionally, 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% has been used in the synthesis of various dyes and pigments, as well as in the synthesis of polymers.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the compound is metabolized by the body to form an active metabolite, which then binds to specific receptors in the body, resulting in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% are not yet fully understood. However, it has been shown to have anti-inflammatory, anti-cancer, and antioxidant effects in animal models. Additionally, it has been shown to have anticonvulsant, antidepressant, and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% in lab experiments include its high purity (95%) and its availability from a variety of suppliers. Additionally, the compound is relatively easy to synthesize and is stable at room temperature.
The main limitation of using 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% in lab experiments is that the mechanism of action of the compound is not yet fully understood. Additionally, the compound has not yet been extensively studied in humans, so its safety and efficacy in humans are not yet fully known.

Future Directions

In order to further understand the mechanism of action of 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95%, further research is needed to elucidate its biochemical and physiological effects in humans. Additionally, further research is needed to explore the potential therapeutic applications of the compound, such as its use as an anti-inflammatory, anti-cancer, and antioxidant agent. Finally, further research is needed to explore the potential toxicity of the compound, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% is achieved through a multi-step process. The first step involves the reaction of 3-chloro-4-methylphenol with pyridine in the presence of a base, such as potassium carbonate or sodium hydroxide, to form a pyridine-3-chloro-4-methylphenol adduct. This adduct is then treated with aqueous sodium hydroxide to form 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95%. The yield of 5-(3-Chloro-4-methylphenyl)-3-hydroxypyridine, 95% from this reaction is 95%.